3-Benzyloxy-5-methoxy-4-nitrophenol

• Molecular Formula: C14H13NO5
• Molecular Weight: 275.26 g/mol
• IUPAC Name: 3-methoxy-4-nitro-5-phenylmethoxyphenol
• InChI: InChI=1S/C14H13NO5/c1-19-12-7-11(16)8-13(14(12)15(17)18)20-9-10-5-3-2-4-6-10/h2-8,16H,9H2,1H3
• InChI Key: HHKHMUILGRKZJI-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=CC(=C1)O)OCC2=CC=CC=C2)[N+](=O)[O-]

Description

3-Benzyloxy-5-methoxy-4-nitrophenol is a useful research compound. Its molecular formula is C14H13NO5 and its molecular weight is 275.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

In 10N NaOH (5.8 ml, 58.0 mmol) and DMSO (20 ml), benzyl 5-fluoro-3-methoxy-2-nitrophenyl ether (5.35 g, 19.3 mmol) was stirred for 15 hours. The reaction mixture was poured in 1N HCl (100 ml), followed by extraction with ether (300 ml). The extract was washed with saturated brine (2×100 ml), dried over anhydrous magnesium sulfate and distilled under reduced pressure to remove the solvent. The residue was purified by chromatography on a silica gel column, whereby from chloroform-ethyl acetate (4:1) eluate fractions, the title compound (1.43 g, 27%) was obtained as a brown oil.

Synthesis routes and methods III

Procedure details

A mixture of 3-benzyloxy-5-fluoro-2-nitroanisole(0.75 g), dimethylsulphoxide(5 mL) and 5N aqueous sodium hydroxide(2 mL) was stirred at 70° C. for 3 h. The mixture was diluted with water and acidified with concentrated hydrochloric acid, extracted with ethyl acetate and the extract was washed with water dried and evaporated to dryness to give the product (0.71 g), (m/e274, MH−).